Cas no 13552-09-5 (2-Aminooctadecane-1,3-diol)

2-Aminooctadecane-1,3-diol structure
2-Aminooctadecane-1,3-diol structure
Product Name:2-Aminooctadecane-1,3-diol
CAS No:13552-09-5
MF:C18H39NO2
MW:301.507766008377
CID:226581
PubChem ID:24894048
Update Time:2025-04-19

2-Aminooctadecane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-Aminooctadecane-1,3-diol
    • 1,3-Octadecanediol,2-amino-
    • DL-1,3-DIHYDROXY-2-AMINO-OCTADECANE
    • DL-Dihydrosphingosine
    • C18-Dihydrosphingosine
    • D-(+)-erythro-dihydrosphingosine
    • D-erythro-2-Amino-1,3-octadecanediol
    • D-erythro-C18-Dihydrosphingosine
    • D-erythro-Dihydrosphingosine
    • D-erythro-Sphinganine
    • Dihydro-C18-sphingosine
    • Dihydrosphingosine
    • erothry-sphinganine
    • erythro-Sphinganine
    • Octadephinganine
    • Sphinganine
    • 1,3-Dihydroxy-2-aminooctadecane
    • DL-1,3-Dihydroxy-2-aminooctadecane
    • Einecs 236-933-7
    • 2-Amino-1,3-octadecanediol
    • 1,3-Dihydroxy-2-aminooctadecane, DL-1,3-Dihydroxy-2-aminooctadecane
    • NS00079385
    • J-006709
    • MLS000028682
    • FT-0630428
    • A820694
    • A-6850
    • CS-0185609
    • 3102-56-5
    • HMS2232A24
    • MFCD00051176
    • NCGC00015362-03
    • FT-0634669
    • 2-azanyloctadecane-1,3-diol
    • DL-Dihydrosphingosine, >=98%, synthetic
    • SPB 18:0;2O
    • HMS3374M10
    • 2-Amino-octadecane-1,3-diol
    • 1,3-Octadecanediol, 2-amino-, (R*,R*)-
    • 73938-69-9
    • SMR000058664
    • DTXSID00860166
    • OTKJDMGTUTTYMP-UHFFFAOYSA-N
    • HY-W127372
    • FT-0667028
    • SY351065
    • MFCD07371371
    • FT-0773821
    • 1,3-DIHYDROXY-2-AMINO-OCTADECANE
    • HMS3374F11
    • 13552-09-5
    • 2-amino-3-hydroxyoctadecanol
    • Q27120740
    • SCHEMBL40591
    • D-threo-Dihydrosphingosine
    • CHEBI:46968
    • DB-082058
    • DB-043316
    • DB-346941
    • DB-047953
    • DL-Erythro-dihydrosphingosine synthetic
    • MDL: MFCD00051176
    • Inchi: 1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3
    • InChI Key: OTKJDMGTUTTYMP-UHFFFAOYSA-N
    • SMILES: OC(C(CO)N)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 301.29827
  • Monoisotopic Mass: 301.29808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5
  • XLogP3: 5.8

Experimental Properties

  • Density: 0.927
  • Boiling Point: 446.2°Cat760mmHg
  • Flash Point: 223.7°C
  • PSA: 66.48
  • LogP: 4.84850

2-Aminooctadecane-1,3-diol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

2-Aminooctadecane-1,3-diol Pricemore >>

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